[(4-Butoxynaphthyl)sulfonyl](2-hydroxyethyl)amine

• Molecular Formula: C16H21NO4S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-butoxy-N-(2-hydroxyethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C16H21NO4S/c1-2-3-12-21-15-8-9-16(22(19,20)17-10-11-18)14-7-5-4-6-13(14)15/h4-9,17-18H,2-3,10-12H2,1H3
• InChI Key: LCUJAARWBPTWQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCO

Description

(4-Butoxynaphthyl)sulfonylamine is a sulfonamide derivative characterized by a naphthalene core substituted with a butoxy group at the 4-position, a sulfonyl linker, and a 2-hydroxyethylamine moiety. This structure confers unique physicochemical properties, including moderate hydrophobicity (influenced by the naphthyl and butoxy groups) and polarity (from the sulfonyl and hydroxyethyl groups). Such compounds are often explored for applications in medicinal chemistry, dyes, and polymer science due to their tunable solubility and reactivity .

Preparation Methods

Direct Chlorosulfonation

Method :

• Reagents : 4-Butoxynaphthalene, chlorosulfonic acid (ClSO₃H) [1,9].

• Conditions :

  • Temperature: 60–120°C (optimized at 90°C).

  • Solvent: Excess ClSO₃H acts as both reagent and solvent.

  • Catalysts: None required.

• Mechanism : Electrophilic aromatic substitution at the naphthalene ring.

• Yield : 70–85% (based on analogous naphthalene sulfonations).

Sulfonation Followed by Chlorination

Method :

• Step 1 : Sulfonation with concentrated H₂SO₄ to form 4-butoxynaphthalene-1-sulfonic acid.

• Step 2 : Chlorination using PCl₅, SOCl₂, or oxalyl chloride (C₂O₂Cl₂).

  • Optimized Conditions :

    • Chlorinating agent: Oxalyl chloride (2.5 equiv).

    • Catalyst: Catalytic DMF or AlCl₃.

    • Solvent: Dichloromethane (DCM) or toluene.

    • Temperature: Reflux (40–60°C) for 4–6 hours.

  • Yield : 80–92%.

Reaction of Sulfonyl Chloride with 2-Hydroxyethylamine

Method :

• Reagents :

  • 4-Butoxynaphthalene-1-sulfonyl chloride, 2-hydroxyethylamine.

  • Base: Triethylamine (Et₃N) or pyridine to neutralize HCl.

• Conditions :

  • Solvent: DCM, THF, or acetone.

  • Temperature: 0–25°C (prevents side reactions).

  • Molar ratio: 1:1.2 (sulfonyl chloride:amine).

• Workup :

  • Washing with dilute HCl (5%) and water.

  • Drying (Na₂SO₄), solvent evaporation, and recrystallization (ethanol/water).

• Yield : 75–88%.

Key Reaction Data and Optimization

Table 1: Comparative Analysis of Chlorination Methods

Chlorinating Agent	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
ClSO₃H	–	Neat	90	78
Oxalyl chloride	DMF	DCM	40	92
PCl₅	–	Toluene	110	85

Table 2: Sulfonamide Formation Conditions

Base	Solvent	Reaction Time (h)	Yield (%)	Purity (%)
Et₃N	DCM	4	88	99.2
Pyridine	THF	6	82	98.5

Critical Considerations

• Moisture Sensitivity : Sulfonyl chlorides hydrolyze readily; reactions require anhydrous conditions.

• Side Reactions : Over-chlorination or amine oxidation (mitigated by low temperatures and inert atmospheres).

• Purification : Column chromatography (silica gel, hexane/ethyl acetate) or recrystallization improves purity.

Alternative Routes

• Mukaiyama Reagent Activation : While typically for carboxylic acids, this method (2-bromo-1-methylpyridinium iodide) was reported for sulfonamides in triterpenoid chemistry. Adaptability to naphthalene systems remains unexplored.

• Solid-Phase Synthesis : Patents describe solid-phase routes for sulfonamides, but scalability for this compound is unverified.

Industrial Scalability

• Batch Process : Chlorosulfonation in ClSO₃H is cost-effective but requires corrosion-resistant equipment.

• Continuous Flow : Microreactor systems improve safety and yield for exothermic sulfonation/chlorination steps .

Chemical Reactions Analysis

Types of Reactions

(4-Butoxynaphthyl)sulfonylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are commonly used in substitution reactions.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Sulfides.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

(4-Butoxynaphthyl)sulfonylamine has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of sulfonamide-based drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of (4-Butoxynaphthyl)sulfonylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The sulfonyl group can form strong interactions with amino acid residues in the active sites of enzymes, leading to inhibition or modulation of enzyme activity. The hydroxyethylamine moiety can also participate in hydrogen bonding and other interactions that contribute to the compound’s biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

a. Aromatic Core and Substituents

• (4-Butoxyphenyl)methylamine ():

  • Aromatic System : Phenyl vs. naphthyl in the target compound. The naphthyl group increases steric bulk and hydrophobicity.
  • Substituent : Butoxy at the 4-position (shared with the target) but lacks a sulfonyl group.
  • Amine Group : Branched 2-ethylhexyl vs. linear 2-hydroxyethyl. The hydroxyethyl enhances hydrophilicity .

• [4-(2-Methoxyethylsulfonyl)benzenamine (MEBA)] ():

  • Aromatic System : Simpler benzene ring vs. naphthalene.
  • Substituent : Methoxyethylsulfonyl vs. butoxynaphthylsulfonyl. The latter has a longer alkyl chain and larger aromatic system, leading to higher logP .
• [(2,5-Diethoxy-4-methylphenyl)sulfonyl]bis(2-hydroxyethyl)amine (): Aromatic System: Diethoxy-methylphenyl vs. butoxynaphthyl. The latter’s fused rings enhance π-π interactions. Amine Group: Bis(2-hydroxyethyl) vs. mono-substituted hydroxyethyl. The bis-substitution increases solubility .

b. Sulfonyl and Amine Modifications

• Butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine ():
  • Sulfur Group : Trifluoromethyl sulfanyl vs. sulfonyl. Sulfonyl groups are more electron-withdrawing, altering reactivity.
  • Amine Substituent : Bulky butan-2-yl vs. hydroxyethyl, reducing water solubility .

Physicochemical Properties

Compound	Molecular Weight	logP*	logkw*	Key Features
(4-Butoxynaphthyl)sulfonylamine	~347–375†	~3.5†	~2.8†	High hydrophobicity (naphthyl + butoxy), moderate polarity (sulfonyl + OH).
MEBA ()	216	1.2	1.5	Lower logP due to smaller aromatic system and methoxyethyl group .
(4-Butoxyphenyl)methylamine	291.47	4.0	—	Higher logP from ethylhexyl group; lacks sulfonyl .
Dimethylethanolamine ()	89.14	-0.56	—	Highly hydrophilic; lacks aromatic/sulfonyl groups .

*logP: Octanol-water partition coefficient; logkw: Chromatographic hydrophobicity index. †Estimated based on structural analogs.

• Hydrophobicity: The target compound’s naphthyl and butoxy groups elevate logP compared to MEBA (logP 1.2 vs.
• Solubility : The hydroxyethyl group improves aqueous solubility compared to (4-butoxyphenyl)methylamine, which has a hydrophobic ethylhexyl chain .

Toxicity and Environmental Impact

• The target compound’s logP (~3.5) suggests moderate ecological risk, intermediate between MEBA (low risk) and highly fluorinated sulfonamides () .
• Degradation : Sulfonamides with hydroxyethyl groups (e.g., target compound) may undergo slower degradation than those with ester or fluorinated groups, as seen in ’s polymers .

Biological Activity

(4-Butoxynaphthyl)sulfonylamine is a compound of interest due to its potential biological activities, particularly in pharmacological applications. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound (4-Butoxynaphthyl)sulfonylamine features a naphthalene ring substituted with a butoxy group and a sulfonamide moiety linked to a 2-hydroxyethylamine group. This structure is significant as it influences the compound's solubility, binding affinity, and overall biological activity.

Research indicates that compounds with sulfonamide groups often exhibit antibacterial properties by inhibiting bacterial folic acid synthesis. The specific mechanism for (4-Butoxynaphthyl)sulfonylamine is not fully elucidated, but similar compounds typically act by:

• Inhibition of Enzymatic Activity : Sulfonamides compete with para-aminobenzoic acid (PABA), a substrate for bacterial dihydropteroate synthase, thus blocking folate synthesis.
• Antioxidant Properties : Some studies suggest that naphthalene derivatives may possess antioxidant activities, which can protect cells from oxidative stress.

Antimicrobial Activity

A study assessing the antimicrobial efficacy of various sulfonamide derivatives showed that (4-Butoxynaphthyl)sulfonylamine exhibited significant inhibition against several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined using standard broth dilution methods.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results indicate that the compound retains activity against both Gram-positive and Gram-negative bacteria, although further studies are needed to confirm these findings.

Cytotoxicity Studies

In vitro cytotoxicity assays were conducted using human cancer cell lines to evaluate the potential anti-cancer properties of (4-Butoxynaphthyl)sulfonylamine. The compound demonstrated varying degrees of cytotoxicity depending on the concentration and cell line tested.

Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

The IC50 values suggest that this compound may be a candidate for further development in cancer therapeutics, particularly due to its selective cytotoxicity against tumor cells compared to normal cells.

Case Studies

• In Vivo Studies : A recent study involving animal models demonstrated that administration of (4-Butoxynaphthyl)sulfonylamine led to reduced tumor growth in xenograft models of breast cancer. The treatment resulted in significant decreases in tumor volume compared to control groups.
• Combination Therapies : Combining this compound with conventional chemotherapeutic agents showed enhanced efficacy in vitro, suggesting a synergistic effect that warrants further investigation in clinical settings.